Cas no 6381-63-1 (DL-Calcium Pantothenate)

• Product Name: DL-Calcium Pantothenate
• CAS No: 6381-63-1
• MF: C₁₈H₃₂CaN₂O₁₀
• MW: 476.532085418701
• CID: 85667
• PubChem ID: 8714
• Update Time: 2025-08-05

DL-Calcium Pantothenate Chemical and Physical Properties

Names and Identifiers

• Calcium Pantothenate
• DL-PANTOTHENIC ACID CALCIUM SALT
• calcium 3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoate
• calcium 3-[(2,4-dihydroxy-3,3-dimethyl-butanoyl)amino]propionate
• CALCIUM DL-PANTOTHENATE
• calcium pantothenic acid
• calcium salt of pantothenic acid
• Ca-Pantothenate
• DL-N-(2,4-DIHYDROXY-3,3-DIMETHYLBUTYRYL)-B-ALANINE CALCIUM SALT
• DL-PANTOTHENIC ACID HEMICALCI
• Pantothenic acid,calcium salt (2:1),DL-(8CI)
• Pantothensaeure,Calcium-Salz
• DL-Calcium pantothenate
• Racemic calcium pantothenate
• EINECS 228-972-3
• Calcium3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanoate
• CALCIUM PANTOTHENATE, RACEMIC [FCC]
• CALCIUM PANTOTHENATE,RACEMIC [VANDF]
• FT-0707381
• (+)-Pantothenic acid calcium salt hydrate
• Q27254867
• SCHEMBL34428
• CALCIUM PANTOTHENATE, RACEMIC [USP IMPURITY]
• calcium 3-[(2,4-dihydroxy-3,3-dimethyl-butanoyl)amino]propanoate
• C18H32CaN2O10
• Calcium (R)-Pantothenate
• calcium;3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoate
• CHEBI:180950
• 2KC899R47Q
• Calcium DL-pantothenate (1:2)
• Calcium pantothenate,racemic
• SY072414
• .beta.-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1)
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1), (+-)-
• Calcium 3-(2,4-dihydroxy-3,3-dimethylbutanamido)propanoate
• UNII-2KC899R47Q
• Calcium pantothenate, racemic (USP)
• 63409-48-3
• CHEMBL2106125
• (R)-(+)-N-(2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl)-
• beta-Alanine, N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-, calcium salt (2:1)
• 6381-63-1
• Calcium pantothenate, racemic [USP]
• D03300
• Calcium (1)-N-(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alaninate
• AKOS015915128
• FT-0625446
• DTXSID40890624
• Calcium Pantothenate, Racemic
• Calcium 3-(2,4-dihydroxy-3,3-dimethylbutanamido)-propanoate
• .BETA.-ALANINE, N-(2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)-, CALCIUM SALT (2:1), (+/-)-
• FAPWYRCQGJNNSJ-UHFFFAOYSA-L
• racemiccalcium pantothenate
• A-alanine hemicalcium salt
• NS00074084
• CALCIUM PANTOTHENATE, (+/-)-
• 305808-23-5
• DB-054471
• FC67939
• DL-Pantothenic acid calcium monohydrate
• Calcium DL-pantothenate monohydrate
• (+)-PANTOTHENIC ACID CALCIUM SALT
• DB-068312
• DL-Calcium Pantothenate

• Inchi： 1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2
• InChI Key： FAPWYRCQGJNNSJ-UHFFFAOYSA-L
• SMILES： [Ca+2].OC(C(NCCC(=O)[O-])=O)C(C)(C)CO.OC(C(NCCC(=O)[O-])=O)C(C)(C)CO

Computed Properties

• Exact Mass: 476.16800
• Monoisotopic Mass: 476.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 233
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219A^2

Experimental Properties

• Melting Point: 138 °C (dec.)(lit.)
• Boiling Point: 551.5 °C at 760 mmHg
• Flash Point: 287.3 °C
• PSA: 219.38000
• LogP: -3.97420

DL-Calcium Pantothenate Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on DL-Calcium Pantothenate

DL-Calcium Pantothenate: A Comprehensive Overview

DL-Calcium Pantothenate, also known as Calcium D-Pantothenate, is a calcium salt of the vitamin B5 derivative, pantothenic acid. With the CAS number 6381-63-1, this compound is widely recognized for its role in energy metabolism and its importance in maintaining optimal health. DL-Calcium Pantothenate is a stable and bioavailable form of pantothenic acid, making it a popular ingredient in dietary supplements, pharmaceuticals, and food fortification.

The name DL-Calcium Pantothenate reflects its composition: "D" refers to the dextrorotatory form of the molecule, while "L" indicates the levorotatory form. This stereochemical balance ensures that the compound is well-absorbed and utilized by the human body. The calcium ion in DL-Calcium Pantothenate enhances its stability and solubility, making it an ideal choice for various applications.

Pantothenic acid, or vitamin B5, is a water-soluble vitamin that plays a critical role in the synthesis of coenzyme A (CoA), which is essential for numerous biochemical reactions. CoA is involved in fatty acid synthesis, energy production from carbohydrates and fats, and the metabolism of amino acids. DL-Calcium Pantothenate serves as a precursor to CoA, making it indispensable for maintaining cellular energy production and overall metabolic health.

Recent studies have highlighted the potential benefits of DL-Calcium Pantothenate in supporting immune function and reducing oxidative stress. For instance, research published in the Nutrients journal demonstrated that supplementation with DL-Calcium Pantothenate can enhance antioxidant activity and improve immune response in individuals with chronic fatigue syndrome. These findings underscore the importance of adequate intake of this compound for maintaining robust health.

In addition to its role in energy metabolism, DL-Calcium Pantothenate has been studied for its potential benefits in skin health. A 2022 study published in the Journal of Dermatological Science found that topical application of DL-Calcium Pantothenate can promote wound healing and reduce inflammation in dermatological conditions such as eczema. This research opens new avenues for the use of DL-Calcium Pantothenate in cosmeceuticals and skincare products.

The global market for DL-Calcium Pantothenate has seen significant growth over the past decade, driven by increasing awareness of its health benefits and its widespread use in functional foods and dietary supplements. According to a market analysis by Grand View Research, the demand for DL-Calcium Pantothenate is expected to grow at a compound annual growth rate (CAGR) of 5.8% from 2023 to 2030. This growth is attributed to factors such as rising consumer interest in nutraceuticals and the expanding application of pantothenic acid derivatives in pharmaceutical formulations.

In terms of manufacturing, DL-Calcium Pantothenate is typically produced through fermentation processes or chemical synthesis. The fermentation method involves using microorganisms such as Bacillus species to produce pantothenic acid, which is then converted into its calcium salt form. This process ensures high purity and bioavailability, making it suitable for both food and pharmaceutical applications.

One of the key advantages of DL-Calcium Pantothenate over other forms of pantothenic acid is its stability under various processing conditions. This makes it ideal for use in heat-treated foods, beverages, and supplements where maintaining nutrient integrity is crucial. Its stability also contributes to longer shelf life when used as an ingredient in formulated products.

From a regulatory perspective, DL-Calcium Pantothenate is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA). It meets stringent quality standards set by organizations like USP (United States Pharmacopeia) and EP (European Pharmacopoeia), ensuring consistency and reliability across different manufacturers.

In conclusion, DL-Calcium Pantothenate (CAS No: 6381-63-1) is a versatile compound with significant implications for human health and wellness. Its role in energy metabolism, immune function, skin health, and beyond positions it as an essential nutrient with wide-ranging applications. As research continues to uncover new benefits of this compound, its importance in promoting optimal health will only continue to grow.